Cas no 280783-58-6 (Ethanone,1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]-)

Ethanone,1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]- structure
280783-58-6 structure
Product Name:Ethanone,1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]-
CAS No:280783-58-6
MF:C16H23NO9
MW:373.355125665665
CID:248302
Update Time:2024-01-26

Ethanone,1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]- Chemical and Physical Properties

Names and Identifiers

    • Ethanone,1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]-
    • 1H-Azepine-3,4,5,6-tetrol,1-acetylhexahydro-, tetraacetate (ester), (3R,4R,5R,6R)- (9CI)
    • 1H-Azepine-3,4,5,6-tetrol, 1-acetylhexahydro-, tetraacetate (ester), (3R,4R,5R,6R)-
    • Ethanone, 1-[(3R,4R,5R,6R)-3,4,5,6-tetrakis(acetyloxy)hexahydro-1H-azepin-1-yl]-
    • Inchi: 1S/C16H23NO9/c1-8(18)17-6-13(23-9(2)19)15(25-11(4)21)16(26-12(5)22)14(7-17)24-10(3)20/h13-16H,6-7H2,1-5H3/t13-,14-,15-,16-/m1/s1
    • InChI Key: USRGYISCXRIPKX-KLHDSHLOSA-N
    • SMILES: C(=O)(N1C[C@@H](OC(C)=O)[C@@H](OC(C)=O)[C@H](OC(C)=O)[C@H](OC(C)=O)C1)C
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